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Compound of Interest

Compound Name:

Cat. No.:

3-Acetyldeoxynivalenol-13C17

B10821268

. Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the analytical standard for 3-
Acetyldeoxynivalenol-13C17, a crucial internal standard for the accurate quantification of the
mycotoxin 3-Acetyldeoxynivalenol (3-ADON). 3-ADON is a derivative of deoxynivalenol (DON),
a type B trichothecene mycotoxin commonly found in cereal grains.[1][2][3] The use of a stable
isotope-labeled internal standard like 3-Acetyldeoxynivalenol-13C17 is essential for

correcting variations during sample preparation, cleanup, and ionization in chromatographic

methods, thereby ensuring precise and reliable analytical results.[4]

Compound Information

Property

Value

Source

Product Name

3-Acetyldeoxynivalenol-13C17

(516171

3-Acetyl-DON 13C labeled, U-

Synonyms [13C17]-3-Acetyl- [6][8]
Deoxynivalenol
CAS Number 1217476-81-7 [5][6][7]
Molecular Formula 13C17H2207 [6][7]
Molecular Weight 355.23 g/mol [61[719]
Appearance Solid [6]
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Quality Specifications

Parameter Specification Source

Purity >99% [5][6]

) ) Uniformly enriched in 13C, at
Isotopic Purity ] ] ) [8]
98% isotopic purity

Typically supplied as 25 pg/mL
Concentration ypieaty pp. _ l_lg [4][6]1[8]
or 100 pg/mL in acetonitrile

Storage Temperature -20°C [6]
. Typically 12 months after
Shelf Life . [10]
production

Analytical Applications

3-Acetyldeoxynivalenol-13C17 is primarily utilized as an internal standard in analytical
methods for the determination of 3-Acetyldeoxynivalenol.[5] Its application is crucial in various
analytical techniques, including:

e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most common
and sensitive method for mycotoxin analysis.[1][2][8] The co-elution of the labeled internal
standard with the native analyte allows for accurate quantification by correcting for matrix
effects and variations in instrument response.

e Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is another powerful technique
for the analysis of trichothecenes, often requiring derivatization of the analytes.[2][11]

e High-Performance Liquid Chromatography (HPLC): HPLC with various detectors can also be
used for the analysis of 3-ADON.[2][11]

Experimental Protocols

While a specific certificate of analysis was not found, the following are generalized
experimental protocols based on common analytical methods for 3-Acetyldeoxynivalenol.
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Sample Preparation (General Workflow for Cereals)

A generic sample preparation workflow for the analysis of trichothecenes in cereals often

involves the following steps:

Grinding: The cereal sample is finely ground to ensure homogeneity.

Extraction: The ground sample is extracted with a suitable solvent mixture, commonly
acetonitrile/water.[11]

Cleanup: The extract is purified using solid-phase extraction (SPE) columns or other cleanup
techniques to remove interfering matrix components.[11]

Internal Standard Spiking: A known amount of 3-Acetyldeoxynivalenol-13C17 solution is
added to the sample extract before analysis.

Concentration and Reconstitution: The cleaned extract is evaporated to dryness and
reconstituted in a suitable solvent for injection into the analytical instrument.[11]

LC-MS/MS Analysis

Chromatographic Column: A C18 reversed-phase column is commonly used for the
separation of trichothecenes.[2] For challenging separations of isomers like 3-ADON and 15-
ADON, a chiral column may be employed.[2][12]

Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g.,
methanol or acetonitrile), often with additives like formic acid or ammonium acetate, is
typically used.

Mass Spectrometry: Detection is performed using a tandem mass spectrometer operating in
multiple reaction monitoring (MRM) mode. Specific precursor and product ion transitions for
both native 3-ADON and the 13C17-labeled internal standard are monitored for quantification.

Diagrams
Certificate of Analysis Workflow
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Sample Reception & Registration Analytical Testing Data Review & Report Generation

Instrumental Analysis Certificate of Analysis
Sample Reception }—»{ Log In & Assign ID }»—l—{ Test Assignment H Sample Preparation }—»{ g, LOMSIMS) H Data Processing }»—l—{ Data Review & Approval }—»{ i Final Report

Click to download full resolution via product page

Caption: General workflow for generating a Certificate of Analysis.

LC-MS/MS Quantification Workflow
Sample Containing 3-Acetyldeoxynivalenol-13C17
3-ADON (Known Concentration)
(Extraction & Cleanup)
(MS/MS Detection)

(Quantification of 3-ADON)

Click to download full resolution via product page
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Caption: Workflow for quantification using an internal standard in LC-MS/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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